Cas no 1785484-02-7 (1H-Azepine-1,4-dicarboxylic acid, 5-aminohexahydro-, 1-(phenylmethyl) ester)

• Product Name: 1H-Azepine-1,4-dicarboxylic acid, 5-aminohexahydro-, 1-(phenylmethyl) ester
• CAS No: 1785484-02-7
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5295633
• Update Time: 2025-07-09

1H-Azepine-1,4-dicarboxylic acid, 5-aminohexahydro-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1,4-dicarboxylic acid, 5-aminohexahydro-, 1-(phenylmethyl) ester

• Inchi： 1S/C15H20N2O4/c16-13-7-9-17(8-6-12(13)14(18)19)15(20)21-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10,16H2,(H,18,19)
• InChI Key： AGOPLJPZBDITIS-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(N)C(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1H-Azepine-1,4-dicarboxylic acid, 5-aminohexahydro-, 1-(phenylmethyl) ester

1H-Azepine-1,4-dicarboxylic acid, 5-aminohexahydro-, 1-(phenylmethyl) ester

The compound 1785484-02-7, also known as 1H-Azepine-1,4-dicarboxylic acid, 5-aminohexahydro-, 1-(phenylmethyl) ester, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of azepines, which are seven-membered nitrogen-containing heterocycles. The structure of this molecule includes a dicarboxylic acid group and an ester functional group, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of azepine derivatives in drug discovery and material synthesis. The azepine ring in this compound serves as a rigid scaffold, providing stability and unique electronic properties. The presence of the dicarboxylic acid group allows for the formation of amide bonds, which are crucial in peptide synthesis and drug design. Additionally, the ester group can be easily modified to introduce various functional groups, enhancing the compound's versatility.

One of the most promising applications of this compound is in the field of biomedical research. The azepine core has been shown to exhibit bioactivity in various assays, making it a valuable candidate for drug development. Recent research has focused on its potential as a neuroprotective agent, where it has demonstrated activity against oxidative stress and inflammation in neuronal cells. Furthermore, its ability to form stable amide bonds makes it an attractive candidate for designing peptide-based drugs targeting specific receptors or enzymes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The key intermediates include amines and carboxylic acids, which are readily available from commercial sources. The use of phase-transfer catalysts has been reported to improve the efficiency of certain steps in the synthesis process. Researchers have also explored green chemistry approaches to minimize waste and reduce environmental impact during the production of this compound.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for use in various organic reactions and chromatographic separations. Additionally, its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with high accuracy. Density functional theory (DFT) calculations have revealed that the azepine ring contributes significantly to the molecule's conjugation, enhancing its electronic delocalization. This property is advantageous for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

In conclusion, 1H-Azepine-1,4-dicarboxylic acid, 5-aminohexahydro-, 1-(phenylmethyl) ester (CAS No: 1785484-02-7) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing drug discovery and material innovation.